Cas no 2113891-27-1 (Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate)

• Product Name: Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate
• CAS No: 2113891-27-1
• CID: 4638705
• Update Time: 2025-07-23

Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate

Additional information on Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate

Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate (CAS No. 2113891-27-1): A Comprehensive Overview

Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate, identified by its CAS number 2113891-27-1, is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are strategically incorporated to enhance biological activity, metabolic stability, and binding affinity. The unique structural features of Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a propanoate ester moiety substituted with two fluorine atoms at the third carbon position and a 2-fluorophenyl group attached to the same carbon. This arrangement confers distinct electronic and steric properties, which can be leveraged to modulate interactions with biological targets. The presence of fluorine atoms is well-documented to influence the pharmacokinetic and pharmacodynamic properties of pharmaceutical agents, often leading to improved efficacy and reduced side effects.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to enhance drug-like properties. For instance, fluoroalkyl groups have been shown to increase lipophilicity, improve oral bioavailability, and extend half-life in vivo. The specific substitution pattern in Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate suggests potential applications in the design of kinase inhibitors, receptor modulators, and other therapeutic agents. The< strong> 2-fluorophenyl moiety, in particular, is known to be a common pharmacophore in drugs targeting central nervous system disorders and cancer.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. In medicinal chemistry, simple yet potent starting materials are invaluable for scaffold hopping and structure-activity relationship (SAR) studies. The versatility of Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate allows chemists to explore various modifications while retaining the core pharmacological properties imparted by the fluorinated groups. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel lead compounds.

The synthesis of Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate presents unique challenges due to the sensitivity of fluorine-containing intermediates. Advanced synthetic methodologies, such as cross-coupling reactions and metal-catalyzed transformations, are often employed to achieve high yields and purity. Recent advancements in flow chemistry have also enabled more efficient production processes for such complex molecules. These innovations not only improve the scalability of synthesis but also open doors for exploring new synthetic routes that could lead to cost-effective manufacturing.

Evaluation of the biological activity of Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate has revealed promising results in preclinical studies. Initial assays have demonstrated interactions with enzymes and receptors relevant to inflammatory diseases and metabolic disorders. The compound's ability to modulate these targets suggests potential therapeutic applications beyond its role as a synthetic intermediate. Further investigations are underway to elucidate its mechanism of action and optimize its pharmacological profile.

The impact of fluorine substitution on the electronic properties of organic molecules is another area of active research. Computational studies have shown that fluorine atoms can induce significant changes in molecular orbitals, affecting both reactivity and binding affinity. In the case of Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate, these effects are particularly pronounced due to its highly conjugated system. Such insights are crucial for rational drug design and can guide the development of next-generation fluorinated drugs.

The regulatory landscape for fluorinated compounds is also evolving, with increasing emphasis on safety and environmental considerations. Manufacturers must adhere to stringent guidelines regarding handling, storage, and disposal to ensure compliance with international standards. As research into Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate progresses, it will be essential to balance innovation with responsible chemical stewardship.

In conclusion, Methyl 3,3-difluoro-3-(2-fluorophenyl)propanoate represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features and potential biological applications make it a valuable asset in drug discovery efforts. As our understanding of fluorinated chemistry continues to grow, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.